Cas no 131257-07-3 (7-ACT)

7-ACT Properties

Names and Identifiers

• 7-ACT
• Sodium (6R,7R)-7-amino-3-(((6-hydroxy-2-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7-ACT7-Aminoceftriaxone sodium
• 7-Aminoceftriaxone Sodium
• A terpene-containing solvent for cleaning of ceramic products
• 7-AMINO-3-[(2,5-DIHYDRO-6-HYDROXY-2-METHYL-5-OXO-1,2,4-TRIAZIN-3-YL)THIOMETHYL]CEPHALOSPORANIC ACID
• C12H12N5NaO5S2
• 2227256-62-2
• sodium (6R,7R)-7-amino-3-{[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• MFCD13185144
• AKOS027327587
• sodium;(6R,7R)-7-amino-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7-Aminoceftriaxone sodium
• 131257-07-3
• CS-0103470
• AS-55825
• 7-Aminoceftriaxone (sodium)
• +Expand

• MDL： MFCD13185144
• InChIKey： PJJRLUBHVGIDHN-FURYJHRSSA-M
• Inchi： InChI=1S/C12H13N5O5S2.Na/c1-16-12(14-7(18)8(19)15-16)24-3-4-2-23-10-5(13)9(20)17(10)6(4)11(21)22;/h5,10H,2-3,13H2,1H3,(H,15,19)(H,21,22);/q;+1/p-1/t5-,10-;/m1./s1
• SMILES： N[C@H]1[C@@]2([H])SCC(CSC(N(N=C3O)C)=NC3=O)=C(N2C1=O)C([O-])=O.[Na+]

Computed Properties

• Exact Mass: 393.01800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 393.01775513g/mol
• Heavy Atom Count: 25
• Complexity: 727
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 199Ų

Experimental Properties

• LogP: -2.14240
• PSA: 205.07000